Cas no 2172037-45-3 (2-5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172037-45-3
• MF: C₈H₁₁F₅N₄
• MW: 258.191758394241
• CID: 5982606
• PubChem ID: 165762382
• Update Time: 2025-05-19

2-5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine
• EN300-1598112
• 2-[5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• 2172037-45-3

• Inchi： 1S/C8H11F5N4/c1-4(8(11,12)13)17-6(7(9)10)5(2-3-14)15-16-17/h4,7H,2-3,14H2,1H3
• InChI Key： ZJMLCZVGKKHUBF-UHFFFAOYSA-N
• SMILES： FC(C(C)N1C(C(F)F)=C(CCN)N=N1)(F)F

Computed Properties

• Exact Mass: 258.09038718g/mol
• Monoisotopic Mass: 258.09038718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine

Introduction to 2-5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172037-45-3)

The compound 2-5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine, identified by its CAS number 2172037-45-3, represents a significant advancement in the field of medicinal chemistry. This molecule is a complex heterocyclic structure featuring a triazole core appended with a difluoromethyl group and a 1,1,1-trifluoropropan-2-yl side chain. Such structural features have garnered considerable attention due to their potential in modulating biological pathways and enhancing pharmacological properties.

Recent research in the domain of drug discovery has highlighted the importance of fluorinated compounds in improving metabolic stability, lipophilicity, and binding affinity. The presence of multiple fluorine atoms in this compound not only contributes to its unique physicochemical properties but also suggests promising interactions with biological targets. Specifically, the triazole ring is a well-documented scaffold in medicinal chemistry, known for its role in various therapeutic applications ranging from antiviral to anticancer agents. The incorporation of a difluoromethyl group at the 2-position of the triazole ring further enhances its potential as a pharmacophore.

The 1,1,1-trifluoropropan-2-yl moiety adds an additional layer of complexity to the molecule, influencing both its solubility and reactivity. This side chain is particularly intriguing because it combines the lipophilic characteristics of an alkyl group with the electron-withdrawing effects of fluorine atoms. Such modifications are often employed to optimize drug-like properties, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles. The overall architecture of this compound suggests it may exhibit dual functionality, interacting with multiple targets or undergoing sequential chemical transformations that could be exploited in synthetic biology applications.

In the context of current pharmaceutical research, this compound aligns with emerging trends toward designing molecules with enhanced bioavailability and reduced off-target effects. The fluorine atoms at specific positions can act as "inert" groups that shield reactive sites while simultaneously influencing electronic distributions across the molecule. This balance is critical for achieving high selectivity in drug design. Furthermore, computational modeling studies have indicated that such fluorinated triazoles may exhibit favorable interactions with enzymes or receptors involved in metabolic diseases and inflammatory responses.

One particularly compelling aspect of this compound is its potential application in developing novel therapeutic agents for challenging diseases such as cancer and neurodegenerative disorders. The triazole core has been extensively studied for its ability to disrupt protein-protein interactions or inhibit key enzymatic pathways implicated in disease progression. For instance, derivatives of triazole have shown promise as kinase inhibitors due to their ability to mimic natural substrates or induce conformational changes in target proteins. The additional fluorinated substituents are expected to fine-tune these interactions further by modulating solubility and binding kinetics.

From a synthetic chemistry perspective,2-5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine exemplifies innovative strategies for constructing complex molecular architectures. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions are often employed to form the triazole ring or introduce fluorinated groups effectively. Advances in flow chemistry have also enabled more efficient production scales for such specialized compounds.

The pharmacokinetic profile of this compound remains under investigation; however preliminary data suggest that it may exhibit moderate bioavailability coupled with prolonged half-life due to modifications that enhance stability against metabolic degradation. Additionally,difluoromethyl groups are known to improve resistance toward enzymatic hydrolysis—a critical factor for long-lasting therapeutic effects. These attributes make it an attractive candidate for further development into an oral therapeutic agent.

Future directions for research on this molecule include exploring its efficacy against specific disease models using both in vitro assays and preclinical studies involving animal models. Collaborations between academic researchers and pharmaceutical companies could accelerate these efforts by combining expertise in synthetic organic chemistry,computational drug design, and experimental biology. Given its unique structural features,2-5-(difluoromethyl)-1-(1,1,1-trifluoropropan-2-yI)-lH-l,23-triazol--4-yIe than-l--amine (CAS No:2172037--45--3) holds significant promise not only as a lead compound but also as a building block for generating novel derivatives with tailored pharmacological profiles.